Cas no 2138278-95-0 (3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 2138278-95-0
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 6084574
• PubChem ID: 165482420
• Update Time: 2025-10-29

3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• EN300-1086424
• 2138278-95-0
• 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C8H11N5O/c1-4(2)13-7-5(6(9)12-13)8(14)11-3-10-7/h3-4H,1-2H3,(H2,9,12)(H,10,11,14)
• InChI Key： PZODCWCPAXPJID-UHFFFAOYSA-N
• SMILES： O=C1C2C(N)=NN(C=2N=CN1)C(C)C

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3Ų

Additional information on 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Comprehensive Guide to 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 2138278-95-0)

3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 2138278-95-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one features a fused pyrazolo-pyrimidine core with an amino group at the 3-position and an isopropyl substituent at the 1-position. This unique arrangement contributes to its physicochemical properties, including solubility, stability, and reactivity. The compound's CAS number 2138278-95-0 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance in research and commercial applications.

In recent years, the demand for pyrazolo[3,4-d]pyrimidine derivatives has surged due to their relevance in addressing modern healthcare challenges. The COVID-19 pandemic has accelerated research into novel antiviral compounds, and while 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is not directly linked to coronavirus treatments, its structural analogs have shown promise in modulating immune responses. This connection to current medical research trends makes the compound particularly interesting to scientists exploring new therapeutic avenues.

The synthesis of 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Pharmaceutical companies and research institutions often seek this compound as a building block for more complex molecules. Its amino and carbonyl functional groups provide convenient sites for further chemical modifications, making it valuable for structure-activity relationship studies in medicinal chemistry.

From an industrial perspective, the market for pyrazolo[3,4-d]pyrimidine-based compounds is expanding rapidly. The global push for personalized medicine and targeted therapies has created new opportunities for specialized heterocyclic compounds like CAS 2138278-95-0. Biotechnology firms are particularly interested in screening such molecules for potential biological activities, given their structural similarity to purine bases found in DNA and RNA.

Quality control is paramount when working with 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures are especially important when the material is intended for biological testing or pharmaceutical development, where impurities could significantly impact research outcomes.

The storage and handling of 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical hygiene practices should always be followed. The compound is typically supplied as a solid powder and should be stored in a cool, dry environment, protected from light and moisture to maintain stability over time.

Looking to the future, research into pyrazolo[3,4-d]pyrimidine derivatives continues to evolve. The unique properties of CAS 2138278-95-0 make it a candidate for exploration in various therapeutic areas, including oncology, inflammation, and metabolic disorders. As computational chemistry and AI-assisted drug design advance, compounds with this scaffold may see increased utilization in virtual screening and molecular modeling studies.

For researchers considering 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one for their projects, it's important to consult recent scientific literature to understand its latest applications. The compound's versatility as a synthetic intermediate continues to make it valuable across multiple disciplines, from basic chemical research to applied pharmaceutical development.

The environmental impact of pyrazolo[3,4-d]pyrimidine compounds is an area of growing interest. While 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one itself hasn't been extensively studied in this context, the pharmaceutical industry's increasing focus on green chemistry principles is driving demand for more sustainable synthesis routes for such specialized intermediates.

In conclusion, 3-amino-1-(propan-2-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 2138278-95-0) represents an important member of the pyrazolo[3,4-d]pyrimidine family with significant potential in medicinal chemistry and drug discovery. Its unique structural features and synthetic versatility continue to make it a compound of interest for researchers worldwide, particularly in the context of developing novel therapeutic agents for pressing medical needs.